Cas no 1805183-58-7 (2-Bromomethyl-4,5-dibromopyridine)

• Product Name: 2-Bromomethyl-4,5-dibromopyridine
• CAS No: 1805183-58-7
• MF: C₆H₄Br₃N
• MW: 329.814659118652
• CID: 4901505
• Update Time: 2025-10-28

2-Bromomethyl-4,5-dibromopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-4,5-dibromopyridine

• Inchi： 1S/C6H4Br3N/c7-2-4-1-5(8)6(9)3-10-4/h1,3H,2H2
• InChI Key： HVNZUEKHOIWMTR-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=CN=1)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromomethyl-4,5-dibromopyridine

Chemical Profile of 2-Bromomethyl-4,5-dibromopyridine (CAS No. 1805183-58-7)

2-Bromomethyl-4,5-dibromopyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805183-58-7, is a significant intermediate in modern chemical synthesis, particularly in the pharmaceutical and agrochemical industries. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a nitrogen atom incorporated into the six-membered ring structure. The presence of multiple bromine atoms and a bromomethyl substituent makes it a versatile building block for further functionalization, enabling the construction of complex molecular architectures.

The structural features of 2-Bromomethyl-4,5-dibromopyridine contribute to its reactivity and utility in synthetic chemistry. The bromomethyl group (-CH₂Br) is highly reactive and participates in various nucleophilic substitution reactions, facilitating the introduction of different functional groups. Additionally, the two bromine atoms at the 4th and 5th positions enhance electrophilic aromatic substitution reactions, allowing for controlled modifications at specific sites on the pyridine ring. This dual reactivity makes it an invaluable precursor in the development of novel compounds.

In recent years, 2-Bromomethyl-4,5-dibromopyridine has garnered attention in medicinal chemistry due to its potential applications in drug discovery. Pyridine derivatives are widely prevalent in pharmaceuticals due to their favorable pharmacokinetic properties and biological activity. Researchers have leveraged this compound to synthesize kinase inhibitors, antiviral agents, and other therapeutic molecules. For instance, studies have demonstrated its role in generating substituted pyridines that exhibit inhibitory effects on specific enzymes implicated in diseases such as cancer and inflammation.

One notable application of 2-Bromomethyl-4,5-dibromopyridine is in the synthesis of small-molecule probes for biochemical research. The ability to introduce reporter groups or bioorthogonal handles at strategic positions within the pyridine scaffold allows scientists to investigate protein-protein interactions and metabolic pathways. Advances in click chemistry have further expanded its utility by enabling rapid and efficient conjugation with biomolecules like peptides and proteins. These developments highlight the compound's importance as a tool for elucidating biological mechanisms.

The agrochemical sector has also benefited from 2-Bromomethyl-4,5-dibromopyridine, where it serves as a precursor for developing novel pesticides and herbicides. Pyridine-based compounds often exhibit potent activity against pests while maintaining environmental safety profiles. Researchers are exploring its derivatives as candidates for next-generation crop protection agents that offer improved efficacy and reduced toxicity compared to existing formulations.

From a synthetic chemistry perspective, 2-Bromomethyl-4,5-dibromopyridine exemplifies the strategic use of halogenated intermediates to achieve complex molecular transformations. Its reactivity profile allows chemists to construct intricate heterocycles through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These methods enable the introduction of aryl or vinyl groups onto the pyridine ring, expanding its applicability in drug design and material science.

The industrial production of 2-Bromomethyl-4,5-dibromopyridine adheres to stringent quality control measures to ensure consistency and purity for research and commercial applications. Manufacturers employ advanced purification techniques like distillation or recrystallization to isolate the compound from reaction mixtures. Additionally, analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are utilized to confirm its identity and assess impurity levels.

Future research directions involving 2-Bromomethyl-4,5-dibromopyridine may focus on enhancing its sustainability through greener synthetic routes. Catalytic processes that minimize waste generation or utilize renewable feedstocks could improve its environmental footprint while maintaining high yields. Furthermore, computational modeling may aid in predicting its reactivity patterns, allowing for more efficient molecular design strategies.

In summary,2-Bromomethyl-4,5-dibromopyridine (CAS No. 1805183-58-7) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse synthetic transformations that drive innovation in drug discovery and industrial chemistry. As research continues to uncover new possibilities with this intermediate，its significance is expected to grow further，contributing to advancements that benefit both science and industry.